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Compound of Interest

Ethyl 3-hydroxy-2,2-
Compound Name:
dimethylpropanoate

Cat. No.: B186381

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl 3-hydroxy-2,2-dimethylpropanoate (CAS: 14002-73-4).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

l. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin, and eye contact.
The following table summarizes the required PPE for handling this substance.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles

Must be worn at all times to

protect against splashes.[1]

Hand Protection

Chemical-Resistant Gloves

Protective gloves are required.
[1] Nitrile or neoprene gloves
are recommended. Always
inspect gloves for degradation

or punctures before use.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect

against spills.

Respiratory Protection

Fume Hood or Respirator

All handling of Ethyl 3-hydroxy-
2,2-dimethylpropanoate should
occur in a well-ventilated area,
preferably within a chemical
fume hood to minimize vapor

inhalation.

Il. Hazard Identification and Precautionary Measures

Ethyl 3-hydroxy-2,2-dimethylpropanoate is classified with the following hazards,

necessitating specific precautionary actions.
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Hazard Statement Description Precautionary Statement

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell. P330: Rinse

H302 Harmful if swallowed

mouth.

P280: Wear protective gloves.
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362: Take

H315 Causes skin irritation

off contaminated clothing and

wash before reuse.

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with

H319 Causes serious eye irritation water for several mlnutesj.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

H332 Harmful if inhaled P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
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POISON CENTER or
doctor/physician if you feel

unwell.

H335

May cause respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER or
doctor/physician if you feel

unwell.

lll. Operational and Disposal Plans
Safe Handling Protocol

A systematic approach to handling is crucial for safety. The following workflow outlines the

necessary steps from preparation to cleanup.
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Safe Handling Workflow for Ethyl 3-hydroxy-2,2-dimethylpropanoate

Preparation

Review SDS

i

Don Appropriate PPE

i

Prepare Fume Hood

Begin Work

Handling

Dispense Chemical in Fume Hood

i

Perform Experiment

l

Close Container Tightly

Complete Work

Cleanup & Disposal

Decontaminate Work Area

i

Segregate Waste

i

Dispose of Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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